N-(4-fluorophenyl)-2-(2-methyl-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[2-methyl-5-[(2-methylphenyl)methoxy]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C22H21FN2O3/c1-15-5-3-4-6-17(15)14-28-21-12-25(16(2)11-20(21)26)13-22(27)24-19-9-7-18(23)8-10-19/h3-12H,13-14H2,1-2H3,(H,24,27)
• InChI Key: LNOWTCQWMHEVMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CN(C(=CC2=O)C)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H21FN2O3
• Molecular Weight: 380.4 g/mol

Description

N-(4-fluorophenyl)-2-(2-methyl-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C22H21FN2O3 and its molecular weight is 380.419. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-(2-methyl-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-(2-methyl-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiotracer Development for Imaging

One significant application of compounds related to N-(4-fluorophenyl)-2-(2-methyl-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide is in the field of radiotracer development for positron emission tomography (PET) imaging. For instance, compounds with a [18F]fluorobenzene ring have been synthesized for PET imaging of the translocator protein (18 kDa) (TSPO) in ischemic brain. These radiotracers demonstrate high binding affinities and improved in vivo stability, suggesting potential for visualizing neuroinflammation models (Fujinaga et al., 2018).

Src Kinase Inhibition and Anticancer Activity

Another research area involves the synthesis and evaluation of derivatives for Src kinase inhibitory and anticancer activities. N-Benzyl substituted acetamide derivatives, for instance, have been shown to exhibit significant inhibition of cell proliferation in various carcinoma cells, highlighting their potential as therapeutic agents for cancer treatment (Fallah-Tafti et al., 2011).

Anti-Inflammatory Activity

Compounds structurally related to N-(4-fluorophenyl)-2-(2-methyl-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide have also been synthesized and assessed for anti-inflammatory activity. Some derivatives have shown significant anti-inflammatory effects, suggesting their utility in developing new anti-inflammatory drugs (Sunder et al., 2013).

Antiallergic Agents

Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides has identified novel antiallergic compounds. These efforts have led to the discovery of molecules with significant potency against allergic reactions, highlighting the potential for new therapeutic options for allergy sufferers (Menciu et al., 1999).